p-Methylbenzenesulfonates
p-Methylbenzenesulfonate, also known as methyl benzenesulfonate or 4-methylbenzenesulfonic acid, is an important organic compound widely used in the chemical industry. It can be produced by sulfonation of toluene with sulfur trioxide gas under high pressure conditions. This product is a colorless to pale yellow oily liquid at room temperature and has a distinctive odor.
The compound is highly soluble in water and organic solvents, making it suitable for various applications. In the pharmaceutical industry, p-methylbenzenesulfonate serves as a precursor for synthesizing drugs with sulfonic acid groups. Additionally, it finds extensive use as a surfactant, emulsifier, and stabilizer in detergents, cosmetics, and food industries due to its excellent solubilization properties.
Moreover, this compound can be used in the production of dyes, pesticides, and plasticizers. Its ability to enhance solubility and improve product performance makes it a valuable reagent in organic synthesis processes. Due to its versatile nature, p-methylbenzenesulfonate is an essential chemical intermediate with diverse applications across multiple sectors.

Structure | Chemical Name | CAS | MF |
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3-amino-5-chloro-4-methylbenzenesulfonic acid | 6387-27-5 | C7H8NO3SCl |
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4-Bromo-1-methyl-1,2,3,6-tetrahydropyridine 4-methylbenzenesulfonate | 1624261-44-4 | C7H8O3S.C6H10NBr |
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1,4-Diazabicyclo2.2.2octane Tosilate | 34985-57-4 | C13H20N2O3S |
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(2S,4S)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid | 483366-11-6 | C12H15FN2O3S |
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4-methylbenzenesulfonic acid;3-oxa-6-azabicyclo[3.1.1]heptane | 1414860-36-8 | C12H17NO4S |
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1-Methyl-2-pyrrolidinone 4-Methylbenzenesulfonate Salt | 918659-71-9 | C7H8O3S.C5H9NO |
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3,4-Dihydro-7-methoxy-2H-1-naphthalenone-O-tosyloxime | 99833-87-1 | C18H19NO4S |
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4-Amino-2,3-dihydrobenzofuran tosic Acid salt aka 2,3-dihydrobenzofuran-4-amine 4-methylbenzenesulfonate | 76093-73-7 | C15H17NO4S |
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Sodium Xylenesulfonate | 827-93-0 | C8H9NaO3S |
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Iron(III) p-toluenesulfonate | 77214-82-5 | C21H21FeO9S3 |
Related Literature
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Ayumi Kashiwada,Mana Tsuboi,Kiyomi Matsuda Chem. Commun., 2009, 695-697
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Pengtao Lu Polym. Chem., 2019,10, 2975-2979
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Sabine André,Shane O'Sullivan,Christiane Koller,Paul V. Murphy,Hans-Joachim Gabius Org. Biomol. Chem., 2015,13, 4190-4203
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Richard B. Myors,Annette L. Nolan,Shane Askew,David L. Saxby,Ruth Hearn,Lindsey G. Mackay J. Anal. At. Spectrom., 2005,20, 1051-1057
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Liping Xie,Hao Cheng,Tongzhou Wang,Hui Zhao,Guoliang Huang RSC Adv., 2015,5, 39791-39798
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Huixin Chen,Qiaobao Zhang,Jiexi Wang,Daguo Xu,Xinhai Li,Yong Yang,Kaili Zhang J. Mater. Chem. A, 2014,2, 8483-8490
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7. Back cover
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T. Stoichev,R. C. Rodriguez Martin-Doimeadios,D. Amouroux,N. Molenat,O. F. X. Donard J. Environ. Monit., 2002,4, 517-521
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Hae Un Kim,Sunyoung Sohn,Wanuk Choi,Minjun Kim,Seung Un Ryu,Taiho Park,Sungjune Jung,K. S. Bejoymohandas J. Mater. Chem. C, 2018,6, 10640-10658
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Ebrar Dokur,Rabianur Kurteli,Ozge Gorduk,Yucel Sahin New J. Chem., 2023,47, 12360-12374
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